Cas no 1249741-94-3 (1-2-(dimethylamino)ethyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-2-(dimethylamino)ethyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1249741-94-3
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 5983445
• PubChem ID: 62054730
• Update Time: 2025-10-31

1-2-(dimethylamino)ethyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 1-[2-(dimethylamino)ethyl]-5-methyl-
• 1-(2-(Dimethylamino)ethyl)-5-methyl-1h-1,2,3-triazole-4-carboxylic acid
• 1-2-(dimethylamino)ethyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• 1-[2-(dimethylamino)ethyl]-5-methyl-1H-1,2,3-triazole-4-carboxylic acid
• AKOS011331945
• 1249741-94-3
• EN300-1592617
• CS-0288611

• Inchi： 1S/C8H14N4O2/c1-6-7(8(13)14)9-10-12(6)5-4-11(2)3/h4-5H2,1-3H3,(H,13,14)
• InChI Key： VTPVXMUJIZUVIB-UHFFFAOYSA-N
• SMILES： N1(CCN(C)C)C(C)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 367.6±52.0 °C(Predicted)
• pka: 3.24±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-2-(dimethylamino)ethyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-2-(dimethylamino)ethyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1249741-94-3)

The compound 1-2-(dimethylamino)ethyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1249741-94-3) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This triazole derivative is characterized by its unique structural features, including a dimethylaminoethyl side chain and a carboxylic acid functional group, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules with therapeutic potential.

In recent years, the demand for heterocyclic compounds like 1-2-(dimethylamino)ethyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid has surged due to their versatility in designing small-molecule inhibitors and biologically active agents. The triazole ring is a common motif in pharmaceuticals, known for its stability and ability to participate in hydrogen bonding, making it invaluable for targeting enzymes and receptors. This compound's CAS No. 1249741-94-3 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in contemporary research.

One of the most discussed topics in the scientific community is the optimization of drug-like properties in lead compounds. The dimethylaminoethyl moiety in this molecule enhances its solubility and bioavailability, which are critical factors in ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Additionally, the carboxylic acid group provides a handle for further derivatization, enabling the creation of prodrugs or conjugates with improved pharmacokinetic profiles. These attributes make CAS No. 1249741-94-3 a valuable candidate for structure-activity relationship (SAR) investigations.

The rise of computational chemistry and AI-driven drug design has further amplified interest in compounds like 1-2-(dimethylamino)ethyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid. Researchers are leveraging molecular docking and quantitative structure-activity relationship (QSAR) models to predict its interactions with biological targets. This approach aligns with the growing trend of rational drug design, where understanding the pharmacophore of a molecule is essential for developing effective therapeutics.

Another area of exploration is the compound's potential in antibacterial and antifungal applications. The triazole core is a well-known scaffold in antimicrobial agents, and modifications to its structure, such as the inclusion of a dimethylaminoethyl group, could enhance its efficacy against resistant strains. This aligns with the global focus on combating antimicrobial resistance (AMR), a pressing public health challenge.

From a synthetic chemistry perspective, CAS No. 1249741-94-3 serves as an intermediate in the preparation of more complex azole-based compounds. Its synthesis often involves click chemistry techniques, which are celebrated for their efficiency and selectivity. The compound's carboxylic acid functionality also allows for easy conjugation with other molecules, making it a versatile tool in bioconjugation and proteomics research.

In conclusion, 1-2-(dimethylamino)ethyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1249741-94-3) represents a fascinating intersection of chemistry and biology. Its structural features and potential applications make it a subject of ongoing research, particularly in the context of drug discovery, antimicrobial development, and computational modeling. As the scientific community continues to explore its properties, this compound is likely to remain a key player in advancing pharmaceutical innovation.